JTE-952

• Molecular Formula: C30H34N2O6
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C30H34N2O6/c1-36-29-13-24(8-9-28(29)38-18-20-2-4-22(5-3-20)23-6-7-23)25-14-32(15-25)30(35)27-12-21(10-11-31-27)17-37-19-26(34)16-33/h2-5,8-13,23,25-26,33-34H,6-7,14-19H2,1H3/t26-/m0/s1
• InChIKey: LTTJGQBDGMNWHJ-SANMLTNESA-N

JTE-952: Type II CSF1R Inhibitor for Rheumatoid Arthritis

JTE-952 is a small-molecule, orally available Type II inhibitor of colony-stimulating factor 1 receptor (CSF1R), also known as c-FMS [1]. Identified through optimization of an azetidine scaffold series and designated as a clinical candidate, JTE-952 exhibits potent and selective inhibition of CSF1R kinase activity, which is critical for monocyte-lineage cell function, including osteoclast differentiation and macrophage activation [2]. Preclinical studies demonstrate its efficacy in suppressing osteoclastogenesis and attenuating disease severity in a collagen-induced arthritis (CIA) mouse model [3].

CSF1R Type II kinase inhibition research

DFG-out inactive conformation tool compound

Arthritis model-response endpoint studies

• [1] Ikegashira K, et al. Optimization of an azetidine series as inhibitors of colony stimulating factor-1 receptor (CSF-1R) Type II to lead to the clinical candidate JTE-952. Bioorg Med Chem Lett. 2019;29(7):873-877. doi:10.1016/j.bmcl.2019.02.006. View Source
• [2] Uesato N, et al. Pharmacological Properties of JTE-952, an Orally Available and Selective Colony Stimulating Factor 1 Receptor Kinase Inhibitor. Biol Pharm Bull. 2020;43(2):325-333. doi:10.1248/bpb.b19-00694. View Source
• [3] Uesato N, et al. JTE-952 Suppresses Bone Destruction in Collagen-Induced Arthritis in Mice by Inhibiting Colony Stimulating Factor 1 Receptor. Biol Pharm Bull. 2020;43(12):1884-1892. doi:10.1248/bpb.b20-00517. View Source

JTE-952: Unique CSF1R Inhibitor for Bone Destruction

The CSF1R inhibitor landscape includes diverse chemotypes with disparate selectivity profiles, binding modes, and pharmacokinetic properties, rendering functional substitution risky [1]. JTE-952 is a Type II inhibitor with a defined azetidine scaffold that engages the DFG-out conformation of CSF1R [2], whereas alternative tools such as PLX3397 (pexidartinib) and BLZ945 exhibit distinct selectivity fingerprints and tissue penetration characteristics [3]. Furthermore, even within the same chemical series, minor structural modifications resulted in substantial potency shifts during lead optimization—early azetidine analogs showed dramatically reduced cellular activity compared to JTE-952 [4]. These quantitative differences in potency, selectivity, and oral bioavailability necessitate compound-specific validation rather than class-based substitution.

Type I DFG-in inhibitors may not replicate Type II cellular selectivity and binding kinetics.

Multi-kinase engagement (e.g., c-Kit co-inhibition) may confound macrophage-specific functional readouts.

Absence of peer-reviewed bone protection data in arthritis models limits direct substitution of other CSF1R inhibitors.

• [1] El-Gamal MI, et al. Recent Advances of Colony-Stimulating Factor-1 Receptor (CSF-1R) Kinase and Its Inhibitors. J Med Chem. 2018;61(13):5450-5466. doi:10.1021/acs.jmedchem.7b00873. View Source
• [2] Ikegashira K, et al. Optimization of an azetidine series as inhibitors of colony stimulating factor-1 receptor (CSF-1R) Type II to lead to the clinical candidate JTE-952. Bioorg Med Chem Lett. 2019;29(7):873-877. doi:10.1016/j.bmcl.2019.02.006. View Source
• [3] Tap WD, et al. Pexidartinib versus placebo for advanced tenosynovial giant cell tumour (ENLIVEN): a randomised phase 3 trial. Lancet. 2019;394(10197):478-487. doi:10.1016/S0140-6736(19)30764-0. View Source
• [4] Ikegashira K, et al. Optimization of an azetidine series as inhibitors of colony stimulating factor-1 receptor (CSF-1R) Type II to lead to the clinical candidate JTE-952. Bioorg Med Chem Lett. 2019;29(7):873-877. (Data on cellular activity of early azetidine analogs). doi:10.1016/j.bmcl.2019.02.006. View Source

JTE-952: Quantitative Differentiation Evidence

CSF1R Enzymatic Potency vs. PLX3397

JTE-952 inhibits human CSF1R kinase activity with an IC50 of 11.1 nmol/L [1]. In direct comparison, this represents approximately 2.7-fold greater biochemical potency than the reference Type II CSF1R inhibitor GW2580, which has a reported IC50 of 30 nM [2]. Both compounds are Type II inhibitors, but JTE-952 exhibits superior intrinsic kinase inhibition.

CSF1R IC50 vs. PLX3397

Reported

JTE-952: 11.1–13 nM PLX3397: 4.7–20 nM

Comparable enzymatic potency; Type II binding mode may influence selectivity.

Cross-study assay conditions may differ; potency alone does not guarantee functional outcome.

Evidence Dimension	Biochemical CSF1R kinase inhibition (IC50)
Target Compound Data	11.1 nM
Comparator Or Baseline	GW2580: 30 nM
Quantified Difference	2.7-fold greater potency for JTE-952
Conditions	Human CSF1R kinase activity assay (in vitro biochemical)

Why This Matters

Higher biochemical potency may enable lower dosing requirements and reduced off-target exposure in preclinical CSF1R-dependent models.

• [1] Uesato N, et al. Pharmacological Properties of JTE-952, an Orally Available and Selective Colony Stimulating Factor 1 Receptor Kinase Inhibitor. Biol Pharm Bull. 2020;43(2):325-333. doi:10.1248/bpb.b19-00694. View Source
• [2] Conway JG, et al. Inhibition of colony-stimulating-factor-1 signaling in vivo with the orally bioavailable cFMS kinase inhibitor GW2580. Proc Natl Acad Sci USA. 2005;102(44):16078-16083. doi:10.1073/pnas.0502000102. View Source

CSF1R Selectivity Against TrkA

In a functional cellular context, JTE-952 inhibits CSF1-induced proliferation of human macrophages with an IC50 of 20 nM [1]. This cellular IC50 demonstrates that JTE-952 maintains potent target engagement in a physiologically relevant human primary cell system, translating from its 11.1 nM biochemical IC50 to a nearly equivalent cellular IC50, indicative of efficient intracellular target modulation.

TrkA Selectivity Window

Head-to-head

Cellular: >200-fold vs. CSF1R Enzymatic: 13 nM vs. 261 nM (TrkA)

Wide selectivity profile may reduce TrkA-mediated confounds in macrophage assays.

Cellular and enzymatic selectivity may differ across model systems.

Evidence Dimension	Cellular functional inhibition (IC50)
Target Compound Data	20 nM
Comparator Or Baseline	Biochemical IC50 baseline: 11.1 nM
Quantified Difference	1.8-fold shift from biochemical to cellular
Conditions	CSF1-induced proliferation of human macrophages

Why This Matters

Potent cellular activity in primary human macrophages confirms target engagement in a disease-relevant cell type, a key translational bridge to in vivo efficacy.

• [1] Ikegashira K, et al. Optimization of an azetidine series as inhibitors of colony stimulating factor-1 receptor (CSF-1R) Type II to lead to the clinical candidate JTE-952. Bioorg Med Chem Lett. 2019;29(7):873-877. doi:10.1016/j.bmcl.2019.02.006. View Source

Osteoclast Differentiation in Human Monocytes

JTE-952 demonstrates a 200-fold selectivity window between CSF1R inhibition and TrkA inhibition in a functional cellular assay [1]. The compound inhibited CSF1R-dependent macrophage proliferation with an IC50 of 20 nM, while inhibition of TrkA activity required concentrations approximately 200-fold higher [2]. Across a broader kinase panel, JTE-952 displayed no marked inhibitory activity against other kinases tested [2]. This selectivity profile contrasts with certain alternative CSF1R inhibitors such as PLX3397 (pexidartinib), which potently inhibits KIT (IC50 ~10 nM) and FLT3 in addition to CSF1R [3], introducing potential confounding pharmacology in models where these kinases contribute to the phenotype.

Osteoclast Differentiation IC50

Data to verify

2.8 nM (human monocytes)

Reported cellular potency suggests functional activity in osteoclast lineage.

Direct comparator data in same assay not reported in peer-reviewed literature.

Evidence Dimension	Selectivity window (CSF1R vs. TrkA)
Target Compound Data	200-fold selectivity window
Comparator Or Baseline	PLX3397 (pexidartinib): inhibits KIT (IC50 ~10 nM) and FLT3; BLZ945: >1000-fold selective for CSF1R but limited oral bioavailability data
Quantified Difference	JTE-952: Minimal off-target kinase activity; 200× TrkA window
Conditions	CSF1-induced human macrophage proliferation assay vs. TrkA functional assay; broader kinase panel profiling

Why This Matters

A cleaner selectivity profile reduces the risk of confounding off-target effects in preclinical models, enabling more definitive attribution of observed phenotypes to CSF1R inhibition.

• [1] Ikegashira K, et al. Optimization of an azetidine series as inhibitors of colony stimulating factor-1 receptor (CSF-1R) Type II to lead to the clinical candidate JTE-952. Bioorg Med Chem Lett. 2019;29(7):873-877. doi:10.1016/j.bmcl.2019.02.006. View Source
• [2] Uesato N, et al. Pharmacological Properties of JTE-952, an Orally Available and Selective Colony Stimulating Factor 1 Receptor Kinase Inhibitor. Biol Pharm Bull. 2020;43(2):325-333. doi:10.1248/bpb.b19-00694. View Source
• [3] Tap WD, et al. Structure-Guided Blockade of CSF1R Kinase in Tenosynovial Giant-Cell Tumor. N Engl J Med. 2015;373(5):428-437. doi:10.1056/NEJMoa1411366. (PLX3397/pexidartinib selectivity data). View Source

Methotrexate Combination Bone Protection

JTE-952 is orally available and demonstrates statistically significant in vivo efficacy at ≥3 mg/kg (p.o.) in the mouse collagen-induced arthritis (CIA) model [1]. At this dose, JTE-952 significantly attenuated CSF1-induced priming of LPS-induced TNF-α production and reduced arthritis severity scores [2]. In a separate study, JTE-952 completely inhibited osteoclast differentiation from human monocytes with an IC50 of 2.8 nmol/L and significantly suppressed bone destruction score increases in CIA mice [3]. Notably, combination of JTE-952 with methotrexate demonstrated more effective reduction of bone destruction and arthritis severity than monotherapy with either agent alone [3].

MTX Combination Bone Protection

Endpoint context

Combination > monotherapy (bone destruction score)

Combination model-response context may inform MTX-refractory bone erosion studies.

Endpoint reduction reported in CIA model; mechanism-specific review advised.

Evidence Dimension	In vivo efficacy in mouse CIA model
Target Compound Data	≥3 mg/kg p.o. significantly reduces arthritis severity and bone destruction
Comparator Or Baseline	Vehicle control (disease model baseline); methotrexate monotherapy
Quantified Difference	Significant attenuation of disease scores at ≥3 mg/kg; combination with MTX superior to either monotherapy
Conditions	Mouse collagen-induced arthritis (CIA) model, oral administration once-daily

Why This Matters

Oral bioavailability and robust in vivo efficacy in a gold-standard RA model provide confidence in the compound's utility for chronic inflammation and bone erosion studies, with potential for combination therapy applications.

• [1] Uesato N, et al. Pharmacological Properties of JTE-952, an Orally Available and Selective Colony Stimulating Factor 1 Receptor Kinase Inhibitor. Biol Pharm Bull. 2020;43(2):325-333. doi:10.1248/bpb.b19-00694. View Source
• [2] Uesato N, et al. Pharmacological Properties of JTE-952, an Orally Available and Selective Colony Stimulating Factor 1 Receptor Kinase Inhibitor. Biol Pharm Bull. 2020;43(2):325-333. (Data on TNF-α priming and arthritis severity). doi:10.1248/bpb.b19-00694. View Source
• [3] Uesato N, et al. JTE-952 Suppresses Bone Destruction in Collagen-Induced Arthritis in Mice by Inhibiting Colony Stimulating Factor 1 Receptor. Biol Pharm Bull. 2020;43(12):1884-1892. doi:10.1248/bpb.b20-00517. View Source

JTE-952: Validated Research Applications

RA Bone Erosion Modeling

JTE-952 is validated for studies of osteoclast differentiation and bone destruction. It completely inhibits human monocyte-derived osteoclast formation with an IC50 of 2.8 nmol/L and reduces osteoclastogenesis from RA patient synovial cells [1]. In vivo, oral administration significantly suppresses bone destruction scores in the CIA mouse model [1]. This makes JTE-952 suitable for elucidating CSF1R-dependent pathways in bone remodeling, osteoporosis, and rheumatoid arthritis-related bone erosion.

Combination Therapy with Methotrexate

JTE-952 potently inhibits CSF1-induced macrophage proliferation (IC50 = 20 nM) and LPS-induced proinflammatory cytokine production by human macrophages and in whole blood [2]. Its 200-fold selectivity window over TrkA and minimal activity against other kinases [3] ensure that observed anti-inflammatory effects can be attributed primarily to CSF1R inhibition rather than off-target kinase modulation. This selectivity is advantageous for mechanistic studies in rheumatoid arthritis and other inflammatory conditions.

CSF1R Type II Allosteric Mechanism

JTE-952 has been demonstrated to combine effectively with methotrexate (MTX) in the CIA mouse model, with the combination therapy more effectively reducing bone destruction and arthritis severity than monotherapy with either agent alone [1]. This provides a robust preclinical foundation for studies exploring CSF1R inhibition as an add-on strategy to MTX in refractory inflammatory arthritis settings.

MTX-Refractory Joint Destruction and Pain

JTE-952 is orally available and demonstrates efficacy at ≥3 mg/kg p.o. in mice [2]. This oral route of administration simplifies repeated dosing in chronic disease models compared to injectable alternatives. For researchers prioritizing CSF1R target validation with a compound that has well-characterized selectivity, cellular potency (20 nM), and oral bioavailability, JTE-952 represents a documented and reproducible tool [3].

Application

Selection Property

Validation Focus

CSF1R-mediated bone erosion studies

Osteoclast differentiation assay context

Arthritis model bone destruction endpoints

Methotrexate combination research

Combination model-response context

Combination endpoint vs. monotherapy

Type II DFG-out binding mechanism studies

Structural binding mode confirmation

Kinase selectivity profiling review

MTX-refractory joint pathology studies

Disease-progression model context

Joint structural integrity endpoints

• [1] Uesato N, et al. JTE-952 Suppresses Bone Destruction in Collagen-Induced Arthritis in Mice by Inhibiting Colony Stimulating Factor 1 Receptor. Biol Pharm Bull. 2020;43(12):1884-1892. doi:10.1248/bpb.b20-00517. View Source
• [2] Uesato N, et al. Pharmacological Properties of JTE-952, an Orally Available and Selective Colony Stimulating Factor 1 Receptor Kinase Inhibitor. Biol Pharm Bull. 2020;43(2):325-333. doi:10.1248/bpb.b19-00694. View Source
• [3] Ikegashira K, et al. Optimization of an azetidine series as inhibitors of colony stimulating factor-1 receptor (CSF-1R) Type II to lead to the clinical candidate JTE-952. Bioorg Med Chem Lett. 2019;29(7):873-877. doi:10.1016/j.bmcl.2019.02.006. View Source